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Cat. No.: B052742 Get Quote

Technical Support Center: Best Practices for
Fatty-Acid-Analyse
Dieses technische Support-Center bietet umfassende Anleitungen und Antworten auf häufig

gestellte Fragen (FAQs), um Forscher, Wissenschaftler und Fachleute in der

Arzneimittelentwicklung bei der Vermeidung von Kontaminationen während der

Fettsäureanalyse zu unterstützen.

Häufig gestellte Fragen (FAQs) und Fehlerbehebung
Hier finden Sie Antworten auf häufige Fragen und Lösungen für spezifische Probleme, die

während Ihrer Experimente auftreten können.

Frage 1: Was sind die häufigsten Kontaminationsquellen
bei der Fettsäureanalyse?
Kontaminationen bei der Fettsäureanalyse können aus verschiedenen Quellen stammen und

die Genauigkeit Ihrer Ergebnisse erheblich beeinträchtigen. Zu den Hauptquellen gehören:

Laborumgebung: Staub, Aerosole und Dämpfe im Labor können Fettsäuren enthalten.

Reagenzien und Lösungsmittel: Lösungsmittel, selbst hochreine, können Spuren von

Verunreinigungen enthalten.[1][2] Phthalate, die häufig in Kunststoffen vorkommen, sind eine
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häufige Kontaminationsquelle und können aufgrund ihrer lipophilen Natur leicht in die

Proben gelangen.[3][4][5]

Glaswaren und Laborgeräte: Unsachgemäß gereinigte Glaswaren können Rückstände von

Fetten oder Reinigungsmitteln enthalten.[6][7][8][9] Kunststoffe sollten wann immer möglich

vermieden werden, da sie Weichmacher und andere extrahierbare Substanzen freisetzen

können.[10]

Probenhandhabung: Direkter Hautkontakt kann zur Übertragung von Lipiden führen. Die

Verwendung von Latexhandschuhen kann ebenfalls eine Kontaminationsquelle sein. Es wird

empfohlen, Nitrilhandschuhe zu tragen.[10]

Geräte: Septen von Autosamplern, Gaschromatographie (GC)-Säulen und Injektionsliner

können Kontaminanten freisetzen oder Rückstände aus früheren Analysen enthalten.[1][11]

Frage 2: Wie kann ich meine Glaswaren effektiv reinigen,
um Kontaminationen zu vermeiden?
Eine sorgfältige Reinigung der Glaswaren ist entscheidend. Eine unzureichende Reinigung

kann zu "Geisterpeaks" oder einem erhöhten Hintergrundsignal in Ihren Chromatogrammen

führen.

Detailliertes Reinigungsprotokoll für Glaswaren:

Vorspülen: Spülen Sie die Glaswaren sofort nach Gebrauch mit einem geeigneten

Lösungsmittel, um organische Rückstände zu entfernen.[8]

Waschen: Schrubben Sie die Glaswaren mit einer Bürste und einer phosphatfreien

Laborseife in heißem Wasser.[6][9]

Spülen mit Leitungswasser: Spülen Sie die Glaswaren mehrmals gründlich mit heißem

Leitungswasser ab.[6]

Spülen mit deionisiertem Wasser: Spülen Sie die Glaswaren anschließend mehrmals mit

deionisiertem Wasser.[6][8]
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Lösungsmittelspülung: Spülen Sie die Glaswaren mit hochreinen Lösungsmitteln wie Aceton

oder Hexan, um alle organischen Rückstände zu entfernen.[6][7]

Trocknen: Lassen Sie die Glaswaren an der Luft trocknen oder trocknen Sie sie in einem

Ofen bei einer Temperatur, die hoch genug ist, um restliche Lösungsmittel zu verdampfen.[7]

Um eine Rekontamination zu vermeiden, können die Öffnungen mit lösungsmittelgespülter

Aluminiumfolie abgedeckt werden.[6]

Ausheizen (optional, aber empfohlen): Für die Spurenanalyse sollten die Glaswaren bei 450-

500 °C für mehrere Stunden in einem Muffelofen ausgeheizt werden, um alle organischen

Verunreinigungen zu entfernen.[1]

Frage 3: Welche Lösungsmittel und Reagenzien sollte
ich verwenden?
Die Reinheit der verwendeten Lösungsmittel und Reagenzien ist von entscheidender

Bedeutung.

Lösungsmittel: Verwenden Sie immer Lösungsmittel von höchster Reinheit (z. B. HPLC- oder

GC-Grad).[2][10] Führen Sie regelmäßig Lösungsmittel-Leerproben durch, um die Reinheit

zu überprüfen.

Reagenzien: Alle für die Derivatisierung oder Extraktion verwendeten Reagenzien sollten

von hoher Qualität sein. Es ist wichtig, nur hochwertige Derivatisierungsreagenzien zu

verwenden, um sicherzustellen, dass während der Analyse keine Artefakte vorhanden sind.

Tabelle 1: Empfohlene Lösungsmittelqualitäten
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Qualitätsgrad Beschreibung Empfohlene Anwendung

HPLC-Grad

Hohe Reinheit, getestet auf

UV-Absorption, geringe Säure-

und Alkaligehalte sowie

geringe Rückstände.[2]

Allgemeine Fettsäureanalyse,

Probenvorbereitung.

GC-Grad

Sehr hohe Reinheit, getestet

auf Verunreinigungen, die bei

der GC-Analyse stören

könnten.

GC-Analyse von

Fettsäuremethylestern

(FAMEs).

Spektrophotometrischer Grad

Höchste Reinheit, für

Spurenanalysen und

empfindliche

Detektionsmethoden.[2]

Ultra-Spurenanalyse,

Massenspektrometrie-

Anwendungen.

Frage 4: Ich sehe unerwartete Peaks in meinem
Chromatogramm. Was sind die möglichen Ursachen und
wie kann ich das Problem beheben?
Unerwartete Peaks, oft als "Geisterpeaks" bezeichnet, können verschiedene Ursachen haben.

[11][12]

Kontamination des Injektors: Rückstände im Injektor-Liner oder Septum können bei hohen

Temperaturen freigesetzt werden.[11]

Lösung: Reinigen oder ersetzen Sie den Injektor-Liner und das Septum regelmäßig.[11]

Säulenbluten: Bei hohen Temperaturen kann die stationäre Phase der GC-Säule abgebaut

werden, was zu einem ansteigenden Basislinien- oder Geisterpeaks führt.

Lösung: Konditionieren Sie die Säule gemäß den Anweisungen des Herstellers. Stellen

Sie sicher, dass die maximale Betriebstemperatur der Säule nicht überschritten wird.

Carryover von früheren Injektionen: Hochsiedende oder polare Verbindungen aus einer

vorherigen Analyse können in der Säule oder im Injektor verbleiben und in nachfolgenden
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Läufen eluieren.[13]

Lösung: Führen Sie zwischen den Probeninjektionen Leerläufe mit Lösungsmittel durch.

Erhöhen Sie die Endtemperatur und die Haltezeit des GC-Programms, um sicherzustellen,

dass alle Verbindungen eluieren.[14]

Kontaminierte Gase: Verunreinigungen im Trägergas oder in den Detektorgasen können zu

einer instabilen Basislinie und Geisterpeaks führen.

Lösung: Verwenden Sie hochreine Gase und installieren Sie Gasfilter.

Troubleshooting-Diagramm für unerwartete Peaks
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Abbildung 1: Logischer Ablauf zur Fehlerbehebung bei unerwarteten Peaks in der GC-Analyse.
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Experimentelle Protokolle
Protokoll zur Probenhandhabung zur Vermeidung von
Kontaminationen

Persönliche Schutzausrüstung (PSA): Tragen Sie stets Nitrilhandschuhe und einen sauberen

Laborkittel.[10] Vermeiden Sie den Kontakt der Handschuhe mit Haut, Haaren oder

persönlichen Gegenständen.

Arbeitsbereich: Arbeiten Sie in einer sauberen und staubfreien Umgebung, idealerweise in

einer Laminar-Flow-Haube.

Materialien: Verwenden Sie ausschließlich Glaswaren, die gemäß dem oben beschriebenen

Protokoll gereinigt wurden. Vermeiden Sie die Verwendung von Kunststoffutensilien, wann

immer möglich.[10] Wenn Kunststoffpipettenspitzen verwendet werden müssen, spülen Sie

diese vor Gebrauch mit einem hochreinen Lösungsmittel.

Probenlagerung: Lagern Sie Proben in Glasgefäßen mit teflonbeschichteten Deckeln bei

geeigneten tiefen Temperaturen (z. B. -80 °C), um den Abbau von Lipiden zu minimieren.[10]

Leerproben: Führen Sie bei jeder Probencharge eine "Methodenleerprobe" durch. Diese

Leerprobe durchläuft den gesamten Probenvorbereitungsprozess ohne die eigentliche Probe

und dient zur Identifizierung von Kontaminationen aus Reagenzien, Glaswaren oder der

Umgebung.[10]

Workflow zur Fettsäureanalyse mit Kontaminationskontrollpunkten
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Probenvorbereitung

AnalyseProbenentnahme Lipidextraktion Derivatisierung (FAMEs)

GC-Analyse Datenauswertung

Kontrollpunkt 1:
Saubere Glaswaren,

hoch-reine Lösungsmittel

Kontrollpunkt 2:
Methodenleerprobe

mitführen

Kontrollpunkt 3:
Lösungsmittel-Leerlauf

vor der Sequenz

Click to download full resolution via product page

Abbildung 2: Vereinfachter Arbeitsablauf der Fettsäureanalyse mit hervorgehobenen kritischen

Kontrollpunkten zur Vermeidung von Kontaminationen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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